Cas no 35490-04-1 (2-Acetyl-5-oxo-hexanoic Acid Methyl Ester)

• Product Name: 2-Acetyl-5-oxo-hexanoic Acid Methyl Ester
• CAS No: 35490-04-1
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 319983
• PubChem ID: 3015785
• Update Time: 2025-06-30

2-Acetyl-5-oxo-hexanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-acetyl-5-oxo-, methyl ester
• Methyl 2-acetyl-5-oxohexanoate
• SCHEMBL3752221
• AKOS006328340
• 35490-04-1
• NS00058072
• DTXSID40956895
• EINECS 252-592-7
• 2-acetyl-5-oxo-hexanoic acid methyl ester
• 2-Acetyl-5-oxo-hexanoic Acid Methyl Ester

• Inchi： 1S/C9H14O4/c1-6(10)4-5-8(7(2)11)9(12)13-3/h8H,4-5H2,1-3H3
• InChI Key： XMLGBZPOJUOGOO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)CCC(C)=O)=O

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 288.2°Cat760mmHg
• Flash Point: 124.4°C
• Refractive Index: 1.433
• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on 2-Acetyl-5-oxo-hexanoic Acid Methyl Ester

2-Acetyl-5-Oxo-Hexanoic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No. 35490-04-1, commonly referred to as 2-Acetyl-5-Oxo-Hexanoic Acid Methyl Ester, is a significant molecule in the field of organic chemistry. This compound is a methyl ester derivative of 2-acetyl-5-oxohexanoic acid, which belongs to the broader category of α,β-unsaturated carbonyl compounds. Its structure consists of a six-carbon chain with a ketone group at the fifth position and an acetyl group at the second position, making it a unique member of the carboxylic acid ester family.

Recent studies have highlighted the potential of 2-Acetyl-5-Oxo-Hexanoic Acid Methyl Ester in various applications, particularly in the food and pharmaceutical industries. Researchers have explored its role as a flavor enhancer due to its ability to contribute to the perception of sweetness and umami in food products. This property has led to its consideration as a natural alternative to artificial sweeteners, aligning with the growing consumer demand for healthier food options.

In addition to its culinary applications, this compound has shown promise in the development of bioactive compounds. Scientists have investigated its potential as an anti-inflammatory agent, leveraging its structural similarity to known bioactive molecules. Studies conducted in vitro have demonstrated its ability to inhibit certain inflammatory pathways, suggesting its potential use in therapeutic formulations.

The synthesis of 2-Acetyl-5-Oxo-Hexanoic Acid Methyl Ester typically involves multi-step organic reactions, including oxidation and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of its production. These methods are particularly relevant in the context of sustainable chemistry practices that aim to minimize waste and energy consumption.

From a structural standpoint, the compound's methyl ester functionality makes it highly soluble in organic solvents, which is advantageous for its use in various chemical reactions and formulations. Its stability under moderate thermal conditions also contributes to its suitability for industrial applications. However, care must be taken during storage to prevent hydrolysis, especially in humid environments.

The compound's spectroscopic properties, including UV-Vis and NMR spectra, have been extensively studied and are well-documented. These studies provide valuable insights into its electronic structure and molecular interactions, which are critical for understanding its reactivity and behavior in different chemical systems.

In conclusion, 2-Acetyl-5-Oxo-Hexanoic Acid Methyl Ester (CAS No. 35490-04-1) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and recent research findings underscore its importance as a valuable tool in modern organic chemistry and related fields.